Cas no 856851-24-6 (2,3-Pyridinediamine,6-nitro-)

• Product Name: 2,3-Pyridinediamine,6-nitro-
• CAS No: 856851-24-6
• MF: C₅H₆N₄O₂
• MW: 154.12673997879
• CID: 717616
• Update Time: 2024-01-31

2,3-Pyridinediamine,6-nitro- Chemical and Physical Properties

Names and Identifiers

• 2,3-Pyridinediamine,6-nitro-
• 6-nitropyridine-2,3-diamine
• Pyridine, 2,3-diamino-6-nitro- (5CI)
• 2,3-Diamino-6-nitropyridine
• Pyridine, 2,3-diamino-6-nitro- (5CI)
• 6-Nitro-2,3-pyridinediamine
• 2,3-Pyridinediamine, 6-nitro-

• Inchi： 1S/C5H6N4O2/c6-3-1-2-4(9(10)11)8-5(3)7/h1-2H,6H2,(H2,7,8)
• InChI Key： OESYDURQGNTTMM-UHFFFAOYSA-N
• SMILES： C1(N)=NC([N+]([O-])=O)=CC=C1N

Computed Properties

• Exact Mass: 154.04900
• Monoisotopic Mass: 154.049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 111A^2

Experimental Properties

• PSA: 110.75000
• LogP: 1.83980